Cas no 1353987-57-1 ([1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester)

[1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester is a specialized organic compound featuring a piperidine core functionalized with an aminoethyl side chain and a cyclopropyl-carbamate group protected by a benzyl ester. This structure offers versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of pharmacologically active molecules. The presence of both amino and ester functionalities enables further derivatization, while the cyclopropyl group may enhance steric and electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex scaffolds with potential biological relevance. The compound is typically handled under controlled conditions due to its sensitivity.

[1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester structure

1353987-57-1 structure

Product Name:[1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester

CAS No:1353987-57-1

MF:C₁₈H₂₇N₃O₂

MW:317.425884485245

CID:2160128

Update Time:2025-06-09

[1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- [1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
- Benzyl (1-(2-aminoethyl)piperidin-3-yl)(cyclopropyl)carbamate
- (R)-Benzyl (1-(2-aminoethyl)piperidin-3-yl)(cyclopropyl)carbamate
- (S)-Benzyl (1-(2-aminoethyl)piperidin-3-yl)(cyclopropyl)carbamate
- AM94915
- [1-(2-aminoethyl)piperidin-3-yl]cyclopropylcarbamic acid benzyl ester
- Inchi： 1S/C18H27N3O2/c19-10-12-20-11-4-7-17(13-20)21(16-8-9-16)18(22)23-14-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14,19H2
- InChI Key： MKRPTTPEWYFPNN-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N(C1CN(CCN)CCC1)C1CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 381
Topological Polar Surface Area: 58.8

[1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	080689-500mg	1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester	1353987-57-1		500mg	￡694.00	2022-03-01
Chemenu	CM497851-1g	Benzyl(1-(2-aminoethyl)piperidin-3-yl)(cyclopropyl)carbamate	1353987-57-1	97%	1g	$1378	2022-09-03

[1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester

Recent Advances in the Study of [1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS: 1353987-57-1)

The compound [1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS: 1353987-57-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of this compound, which include a piperidine ring and a cyclopropyl carbamate moiety. These structural elements are believed to contribute to its bioactivity, particularly in modulating specific biological targets. For instance, preliminary in vitro studies suggest that this compound exhibits promising activity as a modulator of certain neurotransmitter receptors, making it a candidate for further investigation in neurological disorders.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel multi-step synthesis protocol that improves yield and purity, facilitating further pharmacological evaluation. The optimized synthesis involves the use of advanced catalytic systems and protective group strategies, which have been detailed in recent publications.

Pharmacological evaluations have revealed that [1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester exhibits selective binding affinity for specific receptor subtypes. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy. Recent in vivo studies in animal models have demonstrated its potential in treating conditions such as anxiety and depression, with favorable pharmacokinetic profiles.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability and bioavailability need to be addressed to advance it to clinical trials. Researchers are currently exploring structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester represents a promising candidate in the field of medicinal chemistry. Its unique structural and pharmacological properties warrant further investigation, and ongoing research is likely to uncover additional therapeutic potentials. This briefing underscores the importance of continued investment in the study of this compound to fully realize its clinical benefits.